2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide

• Molecular Formula: C17H25Br2NO2
• Molecular Weight: 435.2 g/mol
• IUPAC Name: 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide
• InChI: InChI=1S/C17H25Br2NO2/c1-4-6-7-13(5-2)11-20-17(21)12(3)22-16-9-8-14(18)10-15(16)19/h8-10,12-13H,4-7,11H2,1-3H3,(H,20,21)
• InChI Key: MOADAZDBPRCZQF-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CNC(=O)C(C)OC1=C(C=C(C=C1)Br)Br

Description

2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide, also known as DBP-EHPA, is a chemical compound used in scientific research. This compound is a type of plasticizer and is commonly used in the production of PVC products. DBP-EHPA has been found to have potential applications in the field of medicine due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide is not fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has also been found to improve cognitive function and memory in animal studies. However, more research is needed to fully understand the effects of 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide on the human body.

Advantages and Limitations for Lab Experiments

2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has several advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other compounds used in scientific research. 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide also has a long shelf life and is stable under a wide range of conditions. However, 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has some limitations in lab experiments. It is highly toxic and may pose a risk to researchers if not handled properly. It also has limited solubility in water, which may affect its bioavailability in certain studies.

Future Directions

There are several future directions for research on 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide. One area of interest is its potential use in cancer treatment. Further studies are needed to determine the optimal dosage and administration of 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide for different types of cancer. Another area of research is the use of 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide in the treatment of neurodegenerative disorders. More studies are needed to fully understand the effects of 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide on the brain and to determine its potential as a therapeutic agent. Additionally, research is needed to develop safer and more effective methods for handling and administering 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide in lab experiments.

Synthesis Methods

2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide can be synthesized through a reaction between 2,4-dibromophenol and 2-ethylhexylamine in the presence of a catalyst. The reaction produces 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide as the main product, which can be purified through various methods such as recrystallization or distillation.

Scientific Research Applications

2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has been used in various scientific research studies due to its potential applications in medicine. It has been found to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer treatment. 2-(2,4-dibromophenoxy)-N-(2-ethylhexyl)propanamide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.